2-(2,2-Dimethoxyethoxy)-1-methyl-4-nitrobenzene

• Molecular Formula: C11H15NO5
• Molecular Weight: 241.24 g/mol
• IUPAC Name: 2-(2,2-dimethoxyethoxy)-1-methyl-4-nitrobenzene
• InChI: InChI=1S/C11H15NO5/c1-8-4-5-9(12(13)14)6-10(8)17-7-11(15-2)16-3/h4-6,11H,7H2,1-3H3
• InChI Key: WFUXYUWHLRNTIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])OCC(OC)OC

Description

2-(2,2-Dimethoxyethoxy)-1-methyl-4-nitrobenzene is a useful research compound. Its molecular formula is C11H15NO5 and its molecular weight is 241.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add bromoacetaldehyde dimethylacetal (30.3 g, 179 mmol) to 2-methyl-5-nitrophenol (25 g, 163 mmol) and potassium carbonate (50 g, 362 mmol) in dimethylformamide (200 mL). Stir and reflux under nitrogen for 2.5 hours. Cool to 20° C. temperature and add aqueous sodium hydroxide (200 mL, 1 M). Dilute the mixture with hexane, diethyl ether (1:1), wash with 0.2 M aqueous sodium hydroxide, aqueous saturated sodium chloride, dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Recrystallize the product from hexane to obtain the desired compound, as tan colored solid 30.6 gm (77%).